N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(methylthio)benzamide hydrochloride

• IUPAC Name: N-(5-benzyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)-3-methylsulfanylbenzamide;hydrochloride
• InChI: InChI=1S/C21H21N3OS2.ClH/c1-26-17-9-5-8-16(12-17)20(25)23-21-22-18-10-11-24(14-19(18)27-21)13-15-6-3-2-4-7-15;/h2-9,12H,10-11,13-14H2,1H3,(H,22,23,25);1H
• InChI Key: BFKNJAFLRADCNL-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)C(=O)NC2=NC3=C(S2)CN(CC3)CC4=CC=CC=C4.Cl
• Molecular Formula: C21H22ClN3OS2
• Molecular Weight: 432.0 g/mol

Description

“N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(methylthio)benzamide hydrochloride” is a chemical compound. It is derived from 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridine.

Scientific Research Applications

Heterocyclic Compound Synthesis and Biological Activity

N-(5-benzyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)-3-(methylthio)benzamide hydrochloride is related to a class of heterocyclic compounds that have been synthesized and studied for their biological activities. Patel and Patel (2015) synthesized a series of related heterocyclic compounds and evaluated their antibacterial and antifungal activities (Patel & Patel, 2015).

Anticoagulant Research

In the field of anticoagulant research, derivatives of 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine have been synthesized and evaluated for their potential as orally active factor Xa inhibitors. Haginoya et al. (2004) conducted a study on a series of N-(6-chloronaphthalen-2-yl)sulfonylpiperazine derivatives incorporating 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridine as S4 binding elements, showing potent anti-factor Xa activity (Haginoya et al., 2004).

Antimicrobial and Antitumor Potential

Another research area includes the synthesis of thiazolopyrimidines and their derivatives for antimicrobial and antitumor applications. Said et al. (2004) prepared a series of compounds including 3-benzyl-5-methylthiazolo[5,4-e]pyrimidino[3,4-b][1,2,4]triazin-2-thiones and evaluated them for their antimicrobial activity, with some showing promising results (Said et al., 2004).

Capillary Electrophoresis Applications

Compounds related to this compound have been used in studies involving capillary electrophoresis. Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation method for related substances, demonstrating its application in quality control (Ye et al., 2012).

Vascular Endothelial Growth Factor Inhibition

Borzilleri et al. (2006) identified substituted benzamides, similar in structure to this compound, as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) (Borzilleri et al., 2006).